2-bromo-6-methoxy-4-[(Z)-{2-[4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]phenol

• Molecular Formula: C19H24BrN7O3
• Molecular Weight: 478.3 g/mol
• IUPAC Name: 2-bromo-6-methoxy-4-[(Z)-[(4-morpholin-4-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C19H24BrN7O3/c1-29-15-11-13(10-14(20)16(15)28)12-21-25-17-22-18(26-4-2-3-5-26)24-19(23-17)27-6-8-30-9-7-27/h10-12,28H,2-9H2,1H3,(H,22,23,24,25)/b21-12-
• InChI Key: ASXAGHSSGDRPRI-MTJSOVHGSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N\NC2=NC(=NC(=N2)N3CCOCC3)N4CCCC4)Br)O
• Canonical SMILES: COC1=C(C(=CC(=C1)C=NNC2=NC(=NC(=N2)N3CCOCC3)N4CCCC4)Br)O

Description

2-bromo-6-methoxy-4-[(Z)-{2-[4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]phenol is a complex organic compound that features a bromine atom, a methoxy group, and a hydrazinylidene moiety attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-bromo-6-methoxy-4-[(Z)-{2-[4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]phenol typically involves multiple steps:

Bromination: The starting material, 6-methoxyphenol, is brominated using bromine or a bromine source such as N-bromosuccinimide in the presence of a catalyst like iron(III) bromide.

Hydrazinylidene Formation: The brominated product is then reacted with hydrazine derivatives to form the hydrazinylidene moiety.

Triazine Ring Formation: The hydrazinylidene intermediate is further reacted with triazine derivatives, such as 2-chloro-4,6-diamino-1,3,5-triazine, under basic conditions to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

2-bromo-6-methoxy-4-[(Z)-{2-[4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The hydrazinylidene moiety can be reduced to form hydrazine derivatives.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles like sodium azide or thiourea in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Hydrazine derivatives.

Substitution: Various substituted phenol derivatives depending on the nucleophile used.

Scientific Research Applications

2-bromo-6-methoxy-4-[(Z)-{2-[4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]phenol has several scientific research applications:

Medicinal Chemistry: Potential use as a scaffold for developing new drugs targeting specific enzymes or receptors.

Materials Science: Use in the synthesis of advanced materials with unique electronic or optical properties.

Biological Research: Investigation of its biological activity, including potential antimicrobial or anticancer properties.

Mechanism of Action

The mechanism of action of 2-bromo-6-methoxy-4-[(Z)-{2-[4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]phenol involves its interaction with specific molecular targets. The compound’s hydrazinylidene moiety can form hydrogen bonds with active sites of enzymes, while the triazine ring can interact with nucleic acids or proteins, potentially inhibiting their function.

Comparison with Similar Compounds

Similar Compounds

2-bromo-6-methoxybenzothiazole: Similar in structure but lacks the hydrazinylidene and triazine moieties.

3-bromo-6-methoxy-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine: Contains a bromine and methoxy group but has a different core structure.

Uniqueness

2-bromo-6-methoxy-4-[(Z)-{2-[4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]hydrazinylidene}methyl]phenol is unique due to its combination of a brominated phenol ring, a hydrazinylidene moiety, and a triazine ring